![molecular formula C8H14ClF2N B1480758 1,1-Difluoro-7-azaspiro[3.5]nonane hydrochloride CAS No. 2098127-34-3](/img/structure/B1480758.png)
1,1-Difluoro-7-azaspiro[3.5]nonane hydrochloride
Overview
Description
“1,1-Difluoro-7-azaspiro[3.5]nonane hydrochloride” is a chemical compound with the molecular formula C8H14ClF2N . It has a molecular weight of 197.65 g/mol . This compound is solid in physical form .
Molecular Structure Analysis
The InChI code for “1,1-Difluoro-7-azaspiro[3.5]nonane hydrochloride” is 1S/C8H13F2N.ClH/c9-8(10)5-7(6-8)1-3-11-4-2-7;/h11H,1-6H2;1H .Physical And Chemical Properties Analysis
“1,1-Difluoro-7-azaspiro[3.5]nonane hydrochloride” is a solid at room temperature . It has a molecular weight of 197.65 g/mol . The compound should be stored in a refrigerator .Scientific Research Applications
Synthetic Approaches and Applications
Synthetic Routes and Spiroaminal Structures : Spiroaminals like 1,1-Difluoro-7-azaspiro[3.5]nonane hydrochloride are pivotal in synthesizing complex natural and synthetic products with significant biological activities. The review by Sinibaldi and Canet (2008) outlines various strategies for synthesizing spiroaminals, emphasizing their potential applications in medicinal chemistry and drug discovery due to their novel skeletons and significant biological activities Sinibaldi & Canet, 2008.
Diversity-Oriented Synthesis : Wipf, Stephenson, and Walczak (2004) describe a method for rapidly accessing omega-unsaturated dicyclopropylmethylamines, which are then transformed into heterocyclic azaspirocycles. This process yields functionalized pyrrolidines, piperidines, and azepines, demonstrating the compound's versatility in generating scaffolds relevant for drug discovery Wipf, Stephenson, & Walczak, 2004.
Spirocyclic Oxetane-Fused Benzimidazole Synthesis : Gurry, McArdle, and Aldabbagh (2015) developed a novel synthesis pathway for 2-oxa-7-azaspiro[3.5]nonane, showcasing its application in producing spirocyclic oxetanes. These compounds serve as intermediates for further chemical transformations, highlighting their importance in constructing complex molecular architectures Gurry, McArdle, & Aldabbagh, 2015.
One-Pot Synthesis for Scaffold Construction : Huynh, Nguyen, and Nishino (2017) introduced a Mn(III)-based reaction to synthesize 2-oxa-7-azaspiro[4.4]nonane-8,9-diones, demonstrating an efficient approach to constructing the spirocyclic scaffold with good yields. This method underscores the compound's utility in streamlining synthetic routes for complex molecular systems Huynh, Nguyen, & Nishino, 2017.
Safety and Hazards
properties
IUPAC Name |
3,3-difluoro-7-azaspiro[3.5]nonane;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13F2N.ClH/c9-8(10)2-1-7(8)3-5-11-6-4-7;/h11H,1-6H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JYTBEYWKMFMGEE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C12CCNCC2)(F)F.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14ClF2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,1-Difluoro-7-azaspiro[3.5]nonane hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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